Cas no 1807039-52-6 (2-Cyano-4-methoxy-5-methylbenzoic acid)

• Product Name: 2-Cyano-4-methoxy-5-methylbenzoic acid
• CAS No: 1807039-52-6
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5006262
• Update Time: 2025-08-05

2-Cyano-4-methoxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-methoxy-5-methylbenzoic acid

• Inchi： 1S/C10H9NO3/c1-6-3-8(10(12)13)7(5-11)4-9(6)14-2/h3-4H,1-2H3,(H,12,13)
• InChI Key： VSRCXLYIUVYGPX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(C(=O)O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Cyano-4-methoxy-5-methylbenzoic acid

Introduction to 2-Cyano-4-methoxy-5-methylbenzoic acid (CAS No. 1807039-52-6)

2-Cyano-4-methoxy-5-methylbenzoic acid, identified by the CAS number 1807039-52-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural motif comprising a cyano group, a methoxy group, and a methyl group positioned at specific positions on the aromatic ring. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in synthetic chemistry and drug development.

The compound’s molecular structure, characterized by a benzene core substituted with a cyano group at the 2-position, a methoxy group at the 4-position, and a methyl group at the 5-position, imparts a combination of electronic and steric properties that make it a valuable intermediate in organic synthesis. The cyano group, being highly polar, influences the compound’s solubility and reactivity, while the methoxy and methyl groups introduce electron-donating effects that can modulate the electronic properties of the aromatic ring. These features make 2-Cyano-4-methoxy-5-methylbenzoic acid a versatile building block for constructing more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives due to their broad spectrum of biological activities. The structural framework of 2-Cyano-4-methoxy-5-methylbenzoic acid suggests that it may exhibit various biological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. This hypothesis is supported by preliminary studies that have investigated similar benzoic acid derivatives for their pharmacological profiles.

One of the most promising areas of research involving 2-Cyano-4-methoxy-5-methylbenzoic acid is its potential application in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to interact with biological targets such as enzymes and receptors. For instance, studies have shown that benzoic acid derivatives can modulate the activity of certain enzymes involved in metabolic pathways, making them attractive candidates for treating metabolic disorders. Additionally, the compound’s ability to cross cell membranes due to its lipophilic nature enhances its potential as a drug candidate.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of compounds like 2-Cyano-4-methoxy-5-methylbenzoic acid. Molecular modeling techniques have been employed to simulate how this compound might interact with biological targets at the molecular level. These simulations have provided valuable insights into its binding affinity and potential side effects, which are crucial factors in drug development. The integration of computational methods with experimental validation has significantly accelerated the process of identifying promising drug candidates.

The synthesis of 2-Cyano-4-methoxy-5-methylbenzoic acid is another area where significant progress has been made. Chemists have developed efficient synthetic routes that allow for high yields and purity of the compound. These synthetic methods often involve multi-step organic transformations, including cyanation, methylation, and oxidation reactions. The optimization of these synthetic pathways is essential for ensuring that 2-Cyano-4-methoxy-5-methylbenzoic acid can be produced on an industrial scale for pharmaceutical applications.

In addition to its pharmaceutical applications, 2-Cyano-4-methoxy-5-methylbenzoic acid has shown potential in other fields such as agrochemicals and material science. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of various agrochemical compounds that can enhance crop protection and yield improvement. Furthermore, its ability to form stable complexes with metal ions suggests applications in material science, particularly in the development of new materials with tailored properties.

The environmental impact of synthesizing and using 2-Cyano-4-methoxy-5-methylbenzoic acid is also an important consideration. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches are not only environmentally friendly but also economically viable in the long term. By adopting green chemistry principles, researchers aim to ensure that the production and application of this compound align with global sustainability goals.

Future research directions for 2-Cyano-4-methoxy-5-methylbenzoic acid include exploring its role in combinatorial chemistry and high-throughput screening (HTS) platforms. These approaches allow for rapid testing of large libraries of compounds to identify those with desired biological activities. The integration of 2-Cyano-4-methoxy-5-methylbenzoic acid into such platforms could lead to the discovery of novel drug candidates with improved efficacy and reduced side effects.

In conclusion, 2-Cyano-4-methoxy-5-methylbenzoic acid (CAS No. 1807039-52-6) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features make it a valuable intermediate for synthetic chemistry, while its pharmacological properties suggest applications in drug development. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in various scientific disciplines.